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Compound of Interest

Compound Name: 2-Bromo-1,3,5-trichlorobenzene

Cat. No.: B098843

This guide provides essential safety and logistical information for the proper disposal of 2-
Bromo-1,3,5-trichlorobenzene, catering to researchers, scientists, and professionals in drug
development. The following procedures are designed to ensure the safe handling and disposal
of this chemical in a laboratory setting.

Hazard and Safety Information

2-Bromo-1,3,5-trichlorobenzene is a chemical that requires careful handling due to its
potential health and environmental hazards.[1] It is harmful if swallowed, causes skin and
serious eye irritation, and may cause respiratory irritation.[1][2] Adherence to safety protocols is
crucial to minimize exposure and prevent environmental contamination.

Hazard Classification GHS Code Description

Acute toxicity, oral H302 Harmful if swallowed[1][2]

Skin corrosion/irritation H315 Causes skin irritation[1][2]
Serious eye damage/eye H319 Causes serious eye irritation[1]
irritation [2]

May cause respiratory

Specific target organ toxicit H335
P 9 J Y irritation[1][2]

Personal Protective Equipment (PPE)
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When handling 2-Bromo-1,3,5-trichlorobenzene, it is imperative to use appropriate personal
protective equipment (PPE). This includes:

o Eye Protection: Wear chemical safety goggles or a face shield that complies with OSHA's
eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[3]

e Hand Protection: Use protective gloves. Inspect gloves prior to use and dispose of
contaminated gloves after use in accordance with applicable laws and good laboratory
practices.[2]

o Body Protection: Wear a complete suit protecting against chemicals. The type of protective
equipment must be selected according to the concentration and amount of the dangerous
substance at the specific workplace.[2]

o Respiratory Protection: For nuisance exposures, use a type P95 (US) or type P1 (EU EN
143) particle respirator.[2]

Disposal Protocol

The primary method for the disposal of 2-Bromo-1,3,5-trichlorobenzene is to treat it as
hazardous waste. It should be disposed of by a licensed chemical destruction plant or by
controlled incineration.[4]

Step-by-Step Disposal Procedure:
» Waste Collection:

o Carefully sweep up the solid 2-Bromo-1,3,5-trichlorobenzene, avoiding dust formation.
[2][3] If appropriate, moisten the material slightly to prevent dusting.[4]

o Place the collected material into a suitable, clearly labeled, and closed container for
disposal.[2][3]

» Container Labeling:

o Label the waste container with "Hazardous Waste," the chemical name "2-Bromo-1,3,5-
trichlorobenzene," and the associated hazard symbols (e.g., harmful, irritant).
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e Temporary Storage:

o Store the sealed waste container in a dry, cool, and well-ventilated area, away from
incompatible materials such as strong oxidizing agents and acids.[3]

» Final Disposal:

o Arrange for the collection and disposal of the hazardous waste through an approved waste
disposal plant.[3][5]

o Do not let this chemical enter the environment.[3] Do not discharge to sewer systems.[4]

Spill Management

In the event of a spill:

Evacuate: Evacuate personnel from the immediate area.

Ventilate: Ensure adequate ventilation.

Contain: Prevent the spill from spreading and entering drains.

Clean-up:
o Wear appropriate PPE.
o Sweep up the spilled solid and place it in a suitable container for disposal.[2][3]

o Wash the spill area thoroughly with soap and water.

Disposal Workflow

Caption: Workflow for the proper disposal of 2-Bromo-1,3,5-trichlorobenzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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